Cas no 221323-55-3 (5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid)
221323-55-3 structure
Product Name:5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:221323-55-3
MF:C6H6N2O3
MW:154.12344121933
MDL:MFCD13174858
CID:244236
PubChem ID:45082094
Update Time:2025-04-19
5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylicacid, 5-formyl-1-methyl-
- 5-Formyl-1-methyl-1H-pyrazole-3-carboxylicacid
- 5-formyl-1-methylpyrazole-3-carboxylic acid
- 5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid
- SCHEMBL7428175
- AT14150
- EN300-306880
- Z1255494709
- DTXSID10665088
- AKOS023428105
- 221323-55-3
- MFCD13174858
- 1H-Pyrazole-3-carboxylic acid, 5-formyl-1-methyl- (9CI)
-
- MDL: MFCD13174858
- Inchi: 1S/C6H6N2O3/c1-8-4(3-9)2-5(7-8)6(10)11/h2-3H,1H3,(H,10,11)
- InChI Key: ODPLFSCTCVMBMZ-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C=O)N(C)N=1)=O
Computed Properties
- Exact Mass: 154.03788
- Monoisotopic Mass: 154.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.2A^2
- XLogP3: -0.1
Experimental Properties
- PSA: 72.19
5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-306880-0.05g |
5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid |
221323-55-3 | 95.0% | 0.05g |
$600.0 | 2025-03-19 | |
| Enamine | EN300-306880-0.1g |
5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid |
221323-55-3 | 95.0% | 0.1g |
$783.0 | 2025-03-19 | |
| Enamine | EN300-306880-0.25g |
5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid |
221323-55-3 | 95.0% | 0.25g |
$1118.0 | 2025-03-19 | |
| Enamine | EN300-306880-0.5g |
5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid |
221323-55-3 | 95.0% | 0.5g |
$1760.0 | 2025-03-19 | |
| Enamine | EN300-306880-1.0g |
5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid |
221323-55-3 | 95.0% | 1.0g |
$2257.0 | 2025-03-19 | |
| Enamine | EN300-306880-2.5g |
5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid |
221323-55-3 | 95.0% | 2.5g |
$4424.0 | 2025-03-19 | |
| Enamine | EN300-306880-5.0g |
5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid |
221323-55-3 | 95.0% | 5.0g |
$6545.0 | 2025-03-19 | |
| Enamine | EN300-306880-10.0g |
5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid |
221323-55-3 | 95.0% | 10.0g |
$9704.0 | 2025-03-19 | |
| Ambeed | A869847-1g |
5-Formyl-1-methyl-1H-pyrazole-3-carboxylic acid |
221323-55-3 | 97% | 1g |
$1627.0 | 2024-07-28 | |
| AstaTech | AT14150-0.1/G |
5-FORMYL-1-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID |
221323-55-3 | 95% | 0.1g |
$765 | 2023-09-19 |
5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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